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Compound of Interest

Compound Name:
Boc-S-4-methoxybenzyl-D-

cysteine

Cat. No.: B558086 Get Quote

Essential Safety and Handling Guide for Boc-S-
4-methoxybenzyl-D-cysteine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Boc-S-4-methoxybenzyl-D-cysteine. Following

these procedures is essential for ensuring personal safety and maintaining experimental

integrity.

Chemical Profile:

Property Value

Chemical Name Nα-Boc-S-(4-methoxybenzyl)-D-cysteine

CAS Number 58290-35-0[1]

Molecular Formula C16H23NO5S[1]

Molecular Weight 341.4 g/mol [1]

Appearance White powder[1]

Storage Temperature 0-8°C[1]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Boc-S-4-
methoxybenzyl-D-cysteine to minimize exposure and ensure safety.

PPE Category Item Specification/Standard

Eye Protection Safety Goggles
Must be worn with side

protection.

Hand Protection Chemical-resistant gloves

Tested according to EN 374.

Dispose of contaminated

gloves after use.[2][3]

Body Protection Full laboratory suit Provides complete coverage.

Respiratory Protection Dust respirator

Use a particulate filter device

(EN 143, P1) if dust formation

is likely.[2] A self-contained

breathing apparatus may be

necessary for large spills.[4]

Foot Protection Closed-toe shoes/boots Standard laboratory footwear.

Operational Plan: Step-by-Step Handling Protocol
Adherence to this protocol is critical for the safe handling of Boc-S-4-methoxybenzyl-D-
cysteine in a laboratory setting.

1. Preparation:

Ensure all necessary PPE is available and in good condition.
Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust.[4]
Have an emergency eyewash station and safety shower readily accessible.

2. Handling:

Avoid direct contact with the skin, eyes, and clothing.[3]
Do not breathe in the dust.[4] Minimize dust generation during handling.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b558086?utm_src=pdf-body
https://www.benchchem.com/product/b558086?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-2042-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM4NTh8YXBwbGljYXRpb24vcGRmfGFEZG1MMmcxWmk4NU1UZzBNRFE1TlRJNE9EWXlMMU5FUWw4eU1EUXlYMGRDWDBWT0xuQmtaZ3w2ZDViYjBlYmVhYTA4MzQ1YzhkNjk0ODU1NmJkODVhNzE3NWMxYzY0MzFkYWJmNGE4MjA3MThkN2ZmODI2NWE0
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25682.pdf
https://www.carlroth.com/medias/SDB-2042-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM4NTh8YXBwbGljYXRpb24vcGRmfGFEZG1MMmcxWmk4NU1UZzBNRFE1TlRJNE9EWXlMMU5FUWw4eU1EUXlYMGRDWDBWT0xuQmtaZ3w2ZDViYjBlYmVhYTA4MzQ1YzhkNjk0ODU1NmJkODVhNzE3NWMxYzY0MzFkYWJmNGE4MjA3MThkN2ZmODI2NWE0
https://www.peptide.com/custdocs/MSDS%20ABC114%20Boc-Cys(MeOBzl).pdf
https://www.benchchem.com/product/b558086?utm_src=pdf-body
https://www.benchchem.com/product/b558086?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20ABC114%20Boc-Cys(MeOBzl).pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25682.pdf
https://www.peptide.com/custdocs/MSDS%20ABC114%20Boc-Cys(MeOBzl).pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25682.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the compound away from heat, sparks, and open flames as it is combustible.[2][4]
Avoid contact with strong oxidizing agents, as this can cause a violent reaction.[2]
Wash hands thoroughly after handling the material and before eating, drinking, or smoking.
[4]

3. Storage:

Store the compound in a tightly sealed container to prevent contamination and degradation.
[4]
Maintain the storage temperature between 0-8°C.[1]
Store in a dry place.[2]

4. Spill Response:

Small Spills: Use appropriate tools to carefully scoop the spilled solid into a designated
waste container.
Large Spills: Evacuate the area. Use a shovel to place the material into a suitable container
for waste disposal.[4] A self-contained breathing apparatus should be used to avoid
inhalation.[4]
Ventilate the affected area.[2]

Disposal Plan
Proper disposal of Boc-S-4-methoxybenzyl-D-cysteine and its containers is imperative to

prevent environmental contamination and comply with regulations.

Waste Characterization: The waste generator is responsible for determining if the chemical

waste is classified as hazardous according to applicable regulations.[3]

Disposal Method: Waste must be disposed of in accordance with federal, state, and local

environmental control regulations.[4] Contact a licensed professional waste disposal service

for guidance.[3]

Container Disposal: Dispose of empty containers as unused product. Do not dispose of with

household garbage.[3]
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Caption: Workflow for the safe handling of Boc-S-4-methoxybenzyl-D-cysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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